Cas no 853304-19-5 (2-ethynylpyrrolidine)

• Product Name: 2-ethynylpyrrolidine
• CAS No: 853304-19-5
• MF: C₆H₉N
• MW: 95.1423614025116
• MDL: MFCD15143301
• CID: 706913
• PubChem ID: 14502691
• Update Time: 2024-10-26

2-ethynylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-ethynyl-
• 2-Ethynylpyrrolidine
• 2-Ethynylpyrrolidine (ACI)
• F2147-2043
• CS-0056706
• P11309
• SB15996
• EN300-764737
• SB15997
• 853304-19-5
• AKOS026715649
• SB15994
• DTXSID20561062
• 2-ethynylpyrrolidine

• MDL： MFCD15143301
• Inchi： 1S/C6H9N/c1-2-6-4-3-5-7-6/h1,6-7H,3-5H2
• InChI Key： SODJJQTYBSNLPQ-UHFFFAOYSA-N
• SMILES： C#CC1CCCN1

Computed Properties

• Exact Mass: 95.073499291g/mol
• Monoisotopic Mass: 95.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 116.2 °C at 760 mmHg
• Flash Point: 15.2 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines